Cas no 886497-30-9 (3-Chloro-5-fluoro-4-methoxybenzonitrile)

• Product Name: 3-Chloro-5-fluoro-4-methoxybenzonitrile
• CAS No: 886497-30-9
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• MDL: MFCD04115866
• CID: 93155
• PubChem ID: 3853570
• Update Time: 2025-04-19

3-Chloro-5-fluoro-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-methoxybenzonitrile
• JRD-1347
• JS-4238
• MFCD04115866
• DTXSID10397357
• CS-0322084
• AKOS015955989
• SCHEMBL5950343
• 886497-30-9
• DB-240920
• DTXCID40348216

• MDL： MFCD04115866
• Inchi： 1S/C8H5ClFNO/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3H,1H3
• InChI Key： DMZLTRBVBZNQKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1OC)F

Computed Properties

• Exact Mass: 185.00400
• Monoisotopic Mass: 185.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 33A^2

Experimental Properties

• Melting Point: 71-73℃
• PSA: 33.02000
• LogP: 2.35938

3-Chloro-5-fluoro-4-methoxybenzonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles